Cas no 90836-25-2 (Ethyl 2-oxo-3-(pyrimidin-4-yl)propanoate)
90836-25-2 structure
Product Name:Ethyl 2-oxo-3-(pyrimidin-4-yl)propanoate
CAS No:90836-25-2
MF:C9H10N2O3
MW:194.187302112579
CID:1955492
PubChem ID:258578
Update Time:2025-04-21
Ethyl 2-oxo-3-(pyrimidin-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-oxo-3-(pyrimidin-4-yl)propanoate
- Pyrimidin-4-yl-Methanol
- 4-Pyrimidinemethanol
- 4-hydroxymethylpyrimidine
- 2-oxo-3-pyrimidin-4-yl-propionic acid ethyl ester
- 3-Pyrimidinyl-(4)-brenztraubensaeure-ethylester
- Pyrimidin-4-yl-brenztraubensaeure-aethylester
- 4-(Hydroxymethyl)pyrimidine
- pyrimidin-4-ylmethan-1-ol
- SBB054828
- hydroxymethyl-4 pyrimidine
- pyrimidin-4-yl-pyruvic acid ethyl ester
- (pyrimidin-4-yl)methanol
- 4-(Hydroxymethyl)-1,3-diazine
- Ethyl-pyrimidin-4-yl-pyruvat
- 4-pyrimidinylmethanol
- 4-pyrimidylmethyl alcohol
- pyrimidin-4- ylmethanol
- 90836-25-2
- NCIOpen2_000996
- NSC87661
- SCHEMBL10644799
- DTXSID00920133
- NSC-87661
-
- Inchi: 1S/C9H10N2O3/c1-2-14-9(13)8(12)5-7-3-4-10-6-11-7/h3-4,6H,2,5H2,1H3
- InChI Key: OWMPRBZWFCMXRR-UHFFFAOYSA-N
- SMILES: O(C(C(CC1C=CN=CN=1)=O)=O)CC
Computed Properties
- Exact Mass: 194.069
- Monoisotopic Mass: 194.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.2Ų
Experimental Properties
- Density: 1.222
- Boiling Point: 329.3°C at 760 mmHg
- Flash Point: 153°C
- Refractive Index: 1.512
- PSA: 69.15000
- LogP: 0.15130
Ethyl 2-oxo-3-(pyrimidin-4-yl)propanoate Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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